![molecular formula C33H37N3O7S B1193882 YNT-1310](/img/no-structure.png)
YNT-1310
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Overview
Description
YNT-1310 is a water-soluble analog of YNT-707 which acts as a potent orexin 1 receptor (OX1R) antagonist.
Scientific Research Applications
Band Structure of Odd-Mass Lanthanum Nuclei : This paper discusses the negative parity energy states in 121–131La, studied using the Projected Shell Model (PSM). The research helps explain the co-existence of prolate–oblate shapes in 125–131La isotopes, contributing to the understanding of nuclear structure properties (Sharma et al., 2014).
Lifetimes and Side-Feeding Population of the Yrast Band Levels in 131La : This study measured lifetimes of yrast levels in 131La and presented a model of side-feeding population. The findings aid in understanding the properties of the h11/2 band in 131La (Grodner et al., 2006).
Nuclear Data Sheets for A = 131 : This paper provides nuclear spectroscopic information for nuclides of mass number 131, covering elements with atomic numbers from 49 to 63. It includes data on superdeformed and highly-deformed structures in 131 Ce and 131 Pr (Khazov et al., 2006).
From Nuclear Medicine to Nuclear Medicine Theranostics : This paper discusses the evolution of nuclear medicine, highlighting the role of radiochemistry, radiopharmacy, and radiopharmaceutical sciences in developing treatments such as Lu-177 or Y-90 labelled DOTATOC and DOTATATE therapy (Lee, 2015).
Production and Clinical Applications of Radiopharmaceuticals and Medical Radioisotopes in Iran : This research details the growth of nuclear medicine in Iran, including the production of radiopharmaceuticals like I-131 for thyroid cancer treatment (Jalilian et al., 2016).
properties
Molecular Formula |
C33H37N3O7S |
---|---|
Molecular Weight |
619.73 |
IUPAC Name |
(E)-N-((4R,4aS,7R,7aR,12bS)-3-((2-(Dimethylamino)phenyl)sulfonyl)-4a-hydroxy-9-methoxy-2,3,4,4a,5,6,7,7a-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl)-3-(furan-3-yl)-N-methylacrylamide |
InChI |
InChI=1S/C33H37N3O7S/c1-34(2)23-7-5-6-8-26(23)44(39,40)36-17-16-32-29-22-10-11-25(41-4)30(29)43-31(32)24(13-15-33(32,38)27(36)19-22)35(3)28(37)12-9-21-14-18-42-20-21/h5-12,14,18,20,24,27,31,38H,13,15-17,19H2,1-4H3/b12-9+/t24-,27-,31+,32+,33-/m1/s1 |
InChI Key |
MVNBYORCXATCAJ-ZFEMXKDYSA-N |
SMILES |
O=C(N([C@H]1[C@@](OC2=C(OC)C=CC3=C24)([H])[C@@]54CCN(S(=O)(C6=CC=CC=C6N(C)C)=O)[C@@](C3)([H])[C@]5(O)CC1)C)/C=C/C7=COC=C7 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
YNT1310; YNT 1310; YNT-1310 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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